Cas no 833472-82-5 (3-(2-Methoxycarbonylethyl)phenylboronic acid)

• Product Name: 3-(2-Methoxycarbonylethyl)phenylboronic acid
• CAS No: 833472-82-5
• MF: C₁₀H₁₃BO₄
• MW: 208.018823385239
• MDL: MFCD04115648
• CID: 720007
• PubChem ID: 4993880
• Update Time: 2025-05-19

3-(2-Methoxycarbonylethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(3-Methoxy-3-oxopropyl)phenyl)boronic acid
• [3-(2-Methoxycarbonylethyl)Phenyl]Boronic Acid
• 3-(2-Methoxycarbonylethyl)benzeneboronic acid
• [3-(3-methoxy-3-oxopropyl)phenyl]boronic acid
• 3-(2-(methoxycarbonyl)ethyl)phenylboronic acid
• 3-(2-Methoxycarbonylethyl)phenylboronic acid
• Benzenepropanoic acid,3-borono-, 1-methyl ester
• METHYL 3-(3-BORONOPHENYL)PROPIONATE
• 3-(2-methoxycarbonylethyl)phenyl boronic acid
• 833472-82-5
• EN300-7390260
• 3-(3-methoxy-3-oxopropyl)phenylboronic acid
• SY272098
• AKOS015851606
• CS-0131389
• DTXSID00407338
• A864272
• SCHEMBL2562738
• BS-24217
• (4-Methyl-6,7-dihydro-4H-thieno[3,2-c]pyran-4-yl)aceticacid
• AB20325
• IPXZIWCEVNDHFD-UHFFFAOYSA-N
• AMY29853
• MFCD04115648
• (3-(2-methoxycarbonylethyl)phenyl)boronic acid
• D81975
• FT-0688803
• DA-25442

• MDL： MFCD04115648
• Inchi： 1S/C10H13BO4/c1-15-10(12)6-5-8-3-2-4-9(7-8)11(13)14/h2-4,7,13-14H,5-6H2,1H3
• InChI Key： IPXZIWCEVNDHFD-UHFFFAOYSA-N
• SMILES： O(C)C(CCC1C=CC=C(B(O)O)C=1)=O

Computed Properties

• Exact Mass: 208.09100
• Monoisotopic Mass: 208.0906891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.18
• Melting Point: 96-100°C
• Boiling Point: 371.4°C at 760 mmHg
• Flash Point: 178.4°C
• Refractive Index: 1.522
• Solubility: -
• PSA: 66.76000
• LogP: -0.52800

3-(2-Methoxycarbonylethyl)phenylboronic acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on 3-(2-Methoxycarbonylethyl)phenylboronic acid

Comprehensive Overview of 3-(2-Methoxycarbonylethyl)phenylboronic acid (CAS No. 833472-82-5)

3-(2-Methoxycarbonylethyl)phenylboronic acid (CAS No. 833472-82-5) is a versatile boronic acid derivative widely used in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronic acids, which are pivotal in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and polymer chemistry. Its unique structure, featuring a methoxycarbonylethyl substituent, enhances its reactivity and solubility, making it a valuable intermediate for bioconjugation and catalyst design.

The growing interest in 3-(2-Methoxycarbonylethyl)phenylboronic acid is driven by its applications in targeted drug delivery and biomedical imaging. Researchers are exploring its potential in cancer therapeutics, where boronic acids play a critical role in proteasome inhibition and enzyme modulation. Additionally, its compatibility with green chemistry principles aligns with the global push for sustainable synthesis methods, a hot topic in academic and industrial research.

From a structural perspective, the compound's boronic acid moiety enables reversible binding with diol-containing molecules, such as sugars and nucleic acids. This property is leveraged in biosensing and diagnostic applications, particularly in glucose monitoring devices for diabetes management. The methoxycarbonylethyl group further enhances stability, reducing degradation during storage and handling, a key concern for laboratory technicians and manufacturers.

In the realm of material science, 3-(2-Methoxycarbonylethyl)phenylboronic acid is employed to modify polymer surfaces and create smart materials responsive to pH or temperature changes. Its integration into hydrogels and nanocomposites has opened new avenues for wound healing and tissue engineering, addressing frequent searches on biocompatible materials and regenerative medicine.

For synthetic chemists, the compound's high purity and consistent performance in catalytic cycles are critical. Recent patent filings highlight its use in OLED fabrication and photovoltaic cells, tapping into the booming demand for renewable energy solutions. Analytical techniques like NMR and HPLC confirm its structural integrity, ensuring compliance with ISO standards for research-grade chemicals.

Environmental considerations are also paramount. Studies confirm that 3-(2-Methoxycarbonylethyl)phenylboronic acid exhibits low ecotoxicity, aligning with REACH regulations and green chemistry initiatives. This aligns with trending searches on eco-friendly reagents and lab waste reduction, making it a preferred choice for academic labs and pharmaceutical giants alike.

In summary, 3-(2-Methoxycarbonylethyl)phenylboronic acid (CAS No. 833472-82-5) bridges multiple disciplines, from medicinal chemistry to advanced materials. Its adaptability to cutting-edge research and alignment with sustainability goals ensure its relevance in answering today's scientific challenges. As interest grows in personalized medicine and clean energy, this compound will undoubtedly remain at the forefront of innovation.